Cas no 186650-24-8 (tert-Butyl 4-{4-[amino(hydroxyimino)methyl]-phenyl}tetrahydro-1(2H)-pyrazinecarboxylate)

• Product Name: tert-Butyl 4-{4-[amino(hydroxyimino)methyl]-phenyl}tetrahydro-1(2H)-pyrazinecarboxylate
• CAS No: 186650-24-8
• MF: C₁₆H₂₄N₄O₃
• MW: 320.386763572693
• CID: 3047240
• PubChem ID: 2763840
• Update Time: 2025-08-03

tert-Butyl 4-{4-[amino(hydroxyimino)methyl]-phenyl}tetrahydro-1(2H)-pyrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-{4-[amino(hydroxyimino)methyl]-phenyl}tetrahydro-1(2H)-pyrazinecarboxylate
• TERT-BUTYL 4-[4-[AMINO(HYDROXYIMINO)METHYL]PHENYL]TETRAHYDRO-1(2H)-PYRAZINECARBOXYLATE
• 1-Piperazinecarboxylic acid, 4-[4-[(hydroxyamino)iminomethyl]phenyl]-, 1,1-dimethylethyl ester
• AKOS030230833
• tert-butyl 4-[4-(N'-hydroxycarbamimidoyl)phenyl]piperazine-1-carboxylate
• Tert-butyl 4-(4-(N'-hydroxycarbamimidoyl)phenyl)piperazine-1-carboxylate
• 186650-24-8
• tert-butyl 4-{4-[amino(hydroxyimino)methyl]phenyl}tetrahydro-1(2H)-pyrazinecarboxylate

• Inchi： 1S/C16H24N4O3/c1-16(2,3)23-15(21)20-10-8-19(9-11-20)13-6-4-12(5-7-13)14(17)18-22/h4-7,22H,8-11H2,1-3H3,(H2,17,18)
• InChI Key： XNXLELZXYPNZRJ-UHFFFAOYSA-N
• SMILES： N1(CCN(C(=O)OC(C)(C)C)CC1)C1C=CC(/C(/N)=N\O)=CC=1

Computed Properties

• Exact Mass: 320.18484064g/mol
• Monoisotopic Mass: 320.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 206-207°C
• Boiling Point: 514.1±60.0 °C at 760 mmHg
• Flash Point: 264.7±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

tert-Butyl 4-{4-[amino(hydroxyimino)methyl]-phenyl}tetrahydro-1(2H)-pyrazinecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on tert-Butyl 4-{4-[amino(hydroxyimino)methyl]-phenyl}tetrahydro-1(2H)-pyrazinecarboxylate

Research Brief on tert-Butyl 4-{4-[amino(hydroxyimino)methyl]-phenyl}tetrahydro-1(2H)-pyrazinecarboxylate (CAS: 186650-24-8)

The compound tert-Butyl 4-{4-[amino(hydroxyimino)methyl]-phenyl}tetrahydro-1(2H)-pyrazinecarboxylate (CAS: 186650-24-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable aspects of this compound is its role as a precursor in the synthesis of hydroxamic acid derivatives, which are known for their inhibitory effects on metalloenzymes such as histone deacetylases (HDACs). HDAC inhibitors have emerged as promising therapeutic agents for cancer and neurodegenerative diseases. The presence of the amino(hydroxyimino)methyl group in the molecule enhances its ability to chelate metal ions, a critical feature for its biological activity.

Recent research has focused on optimizing the synthetic pathways for tert-Butyl 4-{4-[amino(hydroxyimino)methyl]-phenyl}tetrahydro-1(2H)-pyrazinecarboxylate to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that significantly reduces reaction time while maintaining high enantioselectivity. This advancement is expected to facilitate large-scale production and further pharmacological evaluations.

In addition to its synthetic utility, the compound has been investigated for its direct biological effects. Preliminary in vitro studies have shown that it exhibits moderate inhibitory activity against certain HDAC isoforms, suggesting its potential as a lead compound for further optimization. Molecular docking simulations have revealed favorable interactions between the compound and the active sites of HDACs, providing a structural basis for its activity.

Despite these promising findings, challenges remain in the development of tert-Butyl 4-{4-[amino(hydroxyimino)methyl]-phenyl}tetrahydro-1(2H)-pyrazinecarboxylate as a therapeutic agent. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the design of analogs with improved pharmacokinetic properties and the evaluation of their efficacy in animal models of disease.

In conclusion, tert-Butyl 4-{4-[amino(hydroxyimino)methyl]-phenyl}tetrahydro-1(2H)-pyrazinecarboxylate represents a valuable scaffold in medicinal chemistry with diverse applications. Its role as a synthetic intermediate and its inherent biological activity make it a compound of interest for further investigation. Continued research efforts are expected to uncover new opportunities for its use in drug discovery and development.